Cas no 790164-97-5 (4-amino-1-methyl-1H-pyrazole-5-carboxylic acid)

• Product Name: 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid
• CAS No: 790164-97-5
• MF: C₅H₇N₃O₂
• MW: 141.127980470657
• MDL: MFCD05667196
• CID: 555029
• PubChem ID: 588120
• Update Time: 2025-10-16

4-amino-1-methyl-1H-pyrazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-5-carboxylicacid, 4-amino-1-methyl-
• 4-AMINO-2-METHYL-2 H -PYRAZOLE-3-CARBOXYLIC ACID
• 4-amino-2-methylpyrazole-3-carboxylic acid
• 4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid
• 4-amino-1-methylpyrazole-5-carboxylic acid
• AC1LBSA5
• CTK2H6241
• MolPort-000-887-473
• SBB018792
• STK313126
• SureCN7449090
• 4-Amino-2-methyl-2H-pyrazole-3-carboxylic acid
• AKOS000305910
• 4-Amino-1-methyl-1H-pyrazole-5-carboxylicacid
• CS-0183683
• F53437
• 1H-pyrazole-5-carboxylic acid, 4-amino-1-methyl-
• DTXSID70343193
• KMLOGBKLHVLMHE-UHFFFAOYSA-N
• MFCD05667196
• AS-77686
• Z1569709182
• SB38778
• 4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid #
• EN300-124195
• 790164-97-5
• SCHEMBL7449090
• 4-Amino-1-methyl-1H-pyrazole-5-carboxylic acid (ACI)
• DB-268044
• BBL039188
• ALBB-021541
• 1H-pyrazole-5-carboxylic acid, 4-amino-1-methyl-, hydrochloride
• 1H-Pyrazole-5-carboxylicacid,4-amino-1-methyl-(9CI)
• 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid

• MDL： MFCD05667196
• Inchi： 1S/C5H7N3O2/c1-8-4(5(9)10)3(6)2-7-8/h2H,6H2,1H3,(H,9,10)
• InChI Key： KMLOGBKLHVLMHE-UHFFFAOYSA-N
• SMILES： O=C(C1N(C)N=CC=1N)O

Computed Properties

• Exact Mass: 141.053826475g/mol
• Monoisotopic Mass: 141.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 81.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives

Additional information on 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid

Introduction to 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 790164-97-5)

4-amino-1-methyl-1H-pyrazole-5-carboxylic acid, identified by the CAS number 790164-97-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the pyrazole family, which has garnered considerable attention due to its versatile biological activities and structural properties. The presence of both amino and carboxylic acid functional groups makes it a valuable intermediate in the synthesis of various pharmacologically active agents.

The structure of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid consists of a six-membered aromatic ring containing two nitrogen atoms at positions 1 and 5, with a methyl group at position 1 and an amino group at position 4. The carboxylic acid moiety is located at position 5, contributing to its reactivity and potential applications in drug development. This unique structural framework allows for diverse chemical modifications, making it a cornerstone in the design of novel therapeutic compounds.

In recent years, the pharmaceutical industry has witnessed a surge in interest towards pyrazole derivatives due to their broad spectrum of biological activities. 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid has been extensively studied for its potential as a precursor in the synthesis of drugs targeting various diseases. Its role in developing antimicrobial, anti-inflammatory, and anticancer agents has been particularly noteworthy. The compound’s ability to act as a scaffold for further functionalization has opened up new avenues in medicinal chemistry.

One of the most compelling aspects of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid is its utility in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with cancer and other chronic diseases. Researchers have leveraged the structural features of this compound to design molecules that can selectively inhibit specific kinases, thereby disrupting abnormal cell proliferation and promoting apoptosis. Several preclinical studies have demonstrated promising results, highlighting its potential as a lead compound in oncology research.

The synthesis of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid involves multi-step organic reactions that require precise control over reaction conditions. Common synthetic routes include condensation reactions between hydrazine derivatives and ketones, followed by functional group transformations such as hydrolysis and oxidation. The purity and yield of the final product are critical for its subsequent application in pharmaceutical formulations. Advanced purification techniques like recrystallization and chromatography are often employed to achieve high-quality material suitable for drug development.

Recent advancements in computational chemistry have further enhanced the understanding of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid’s interactions with biological targets. Molecular docking studies have been instrumental in predicting how this compound binds to enzymes and receptors, providing insights into its mechanism of action. These computational approaches complement traditional experimental methods, enabling researchers to design more effective derivatives with improved pharmacokinetic properties.

The therapeutic potential of 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid extends beyond oncology. It has also been explored as a component in treatments for infectious diseases, where its ability to modulate immune responses offers a novel therapeutic strategy. Additionally, its anti-inflammatory properties make it a candidate for developing agents that can mitigate chronic inflammatory conditions without the side effects associated with conventional NSAIDs.

In conclusion, 4-amino-1-methyl-1H-pyrazole-5-carboxylic acid (CAS No. 790164-97-5) represents a fascinating compound with significant implications in pharmaceutical research. Its structural versatility and biological activity make it a valuable building block for developing new drugs targeting various diseases. As research continues to uncover new applications and synthetic methodologies, this compound is poised to play an increasingly important role in the future of medicine.